![molecular formula C12H10BrN B1276324 4-Bromodiphenylamine CAS No. 54446-36-5](/img/structure/B1276324.png)
4-Bromodiphenylamine
Overview
Description
4-Bromodiphenylamine is a chemical compound with the molecular formula C12H10BrN . It is also known by other names such as 1-(4-Bromophenyl)aniline and N-phenyl-4-bromoaniline .
Synthesis Analysis
The synthesis of 4-Bromodiphenylamine involves the N-Arylation of Aniline with Phenylboronic Acid . The reaction is carried out with potassium carbonate in methanol and water at 20°C for 9 hours .Molecular Structure Analysis
The molecular structure of 4-Bromodiphenylamine consists of a bromine atom attached to a phenyl group, which is further connected to an aniline group . The molecular weight of the compound is 248.12 g/mol .Physical And Chemical Properties Analysis
4-Bromodiphenylamine has a density of 1.4±0.1 g/cm³ . Its boiling point is 340.7±25.0 °C at 760 mmHg . The compound has a molar refractivity of 63.3±0.3 cm³ . It has one hydrogen bond donor and one hydrogen bond acceptor .Scientific Research Applications
Organic Synthesis
4-Bromodiphenylamine: is a valuable intermediate in organic synthesis. It’s used to synthesize a variety of complex organic molecules due to its ability to easily undergo palladium-catalyzed coupling reactions . This compound can be used to create biphenyl structures, which are a key component in many pharmaceuticals and organic materials.
Pharmaceutical Research
In pharmaceutical research, 4-Bromodiphenylamine serves as a building block for the development of new drugs. Its bromine atom can be substituted with other pharmacophores during drug design, making it a versatile precursor for medicinal chemistry .
Material Science
This compound finds applications in material science, particularly in the development of organic semiconductors. It can be used to synthesize materials with specific electronic properties, which are essential for creating efficient organic light-emitting diodes (OLEDs) and other electronic devices .
Analytical Chemistry
4-Bromodiphenylamine: can be used as a standard or reference compound in various analytical techniques. Its well-defined structure and properties make it suitable for calibrating instruments and validating analytical methods .
Catalysis
The bromine atom in 4-Bromodiphenylamine allows it to act as a catalyst in certain chemical reactions. It can facilitate bromination reactions, which are crucial in synthesizing compounds with specific reactivity and selectivity .
Environmental Studies
Due to its potential bioaccumulation and toxicity, 4-Bromodiphenylamine may be studied in environmental sciences to understand its impact on ecosystems. Research can focus on its degradation, persistence, and effects on aquatic life .
Dye and Pigment Industry
4-Bromodiphenylamine: is used in the synthesis of dyes and pigments. Its ability to form stable colored compounds makes it useful in creating dyes for textiles, inks, and coatings .
Polymer Chemistry
In polymer chemistry, 4-Bromodiphenylamine can be incorporated into polymers to modify their properties. It can enhance the thermal stability and mechanical strength of polymers, making them suitable for high-performance applications .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Bromodiphenylamine is the respiratory system . This compound interacts with specific receptors in the respiratory system, leading to a series of biochemical reactions.
Mode of Action
It is known that the compound interacts with its targets in the respiratory system, leading to changes in cellular functions .
Biochemical Pathways
Given its target, it is likely that it influences pathways related to respiratory function .
Pharmacokinetics
Like many similar compounds, it is likely to be absorbed into the bloodstream, distributed throughout the body, metabolized in the liver, and excreted via the kidneys .
Result of Action
Given its target, it is likely to cause changes in respiratory function .
Action Environment
Environmental factors such as temperature and light can influence the action, efficacy, and stability of 4-Bromodiphenylamine . For instance, continuous exposure to intense heat and light may cause oxidation of the compound .
properties
IUPAC Name |
4-bromo-N-phenylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrN/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCIVUDMVXNBUCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10423761 | |
Record name | 4-Bromodiphenylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10423761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromodiphenylamine | |
CAS RN |
54446-36-5 | |
Record name | 4-Bromodiphenylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10423761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-diphenylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural features of 4-Bromodiphenylamine?
A1: 4-Bromodiphenylamine consists of two phenyl rings connected by a nitrogen atom. The bromine atom is substituted at the para position of one of the phenyl rings. [] The dihedral angle between the two phenyl rings is 52.5° indicating they are not in the same plane. [] This non-planar conformation is further characterized by the pitch angles, which describe the angles between each phenyl ring and the plane defined by the C-N-C bond connecting them. []
Q2: How does the mass spectrometry fragmentation pattern of 4-Bromodiphenylamine provide insights into its structure?
A2: The electron ionization mass spectrum of 4-Bromodiphenylamine reveals a dominant molecular ion peak, signifying the molecule's stability under these conditions. [] Two primary fragmentation pathways are observed: the loss of the bromine atom (Br) and the loss of hydrogen bromide (HBr). [] These fragmentations support the presence of a bromine atom and an N-H group in the molecule.
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